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Application Notes & Protocols for Uranium-233
Analytical Standards
For Researchers, Scientists, and Drug Development Professionals

These reference materials provide comprehensive guidance on the development,

characterization, and application of Uranium-233 (²³³U) analytical standards. The following

protocols and data are essential for ensuring accuracy and traceability in mass spectrometry-

based analyses.

Introduction to Uranium-233 Analytical Standards
Uranium-233 is a synthetic isotope of uranium that is valuable as an isotopic spike in isotope

dilution mass spectrometry (IDMS) for the precise and traceable measurement of uranium

content and isotopic composition in various samples.[1][2][3][4][5][6] Its absence from natural

and "virgin" uranium makes it an ideal tracer.[6] Certified Reference Materials (CRMs) and

Standard Reference Materials (SRMs) are crucial for calibrating instruments, validating

analytical methods, and ensuring the quality and comparability of measurement results.[7][8]

Certified Reference Materials: Quantitative Data
Several internationally recognized ²³³U reference materials are available. These standards are

primarily intended for use as a spike for uranium determinations by isotope dilution mass
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spectroscopy.[9] The certified values for concentration and isotopic composition of two common

reference materials are summarized below.

Table 1: Certified Values for Uranium-233 Standard Reference Materials

Parameter SRM 995 / CRM C111 Uncertainty

Uranium Concentration 2.1023 µmoles/gram ± 0.0011 µmoles/gram

Isotopic Composition (Atom %)

²³³U 99.9245 ± 0.0006

²³⁴U 0.0181 ± 0.0002

²³⁵U 0.0011 ± 0.0002

²³⁸U 0.0563 ± 0.0004

Source: National Institute of Standards and Technology (NIST) SRM 995 Certificate of Analysis,

U.S. Department of Energy CRM C111 Certificate of Analysis.[9][10]

Experimental Protocols
Protocol 1: Preparation of a Highly Enriched ²³³U Spike
Reference Material
This protocol outlines the key steps for preparing a new, highly enriched ²³³U reference material

for use in IDMS.[2][4][5][6]

Objective: To produce a ²³³U spike with an isotopic enrichment of >99.98% and characterize its

molarity and isotopic composition.

Materials:

High-purity ²³³U starting material

Reagents for ion exchange chromatography

Acids for dissolution and dilution (e.g., 0.8 N HNO₃)
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Certified ²³⁸U reverse spike for IDMS characterization[1][3]

Methodology:

Purification of Starting Material:

An ion exchange separation is performed on approximately 1 gram of high-purity ²³³U to

remove any trace contaminants, such as plutonium.[2][4][5][6]

Preparation of Master Solution:

The purified ²³³U is dissolved to create a master solution.

The molality of uranium in the master solution is determined using a modified Davies and

Gray titration method.[2][4][5][6]

Quantitative Dilution and Dispensing:

A portion of the master solution is quantitatively diluted to the desired concentration.

The diluted solution is dispensed into individual reference material units.

Characterization of Final Reference Material:

Selected units are analyzed to verify the uranium amount and to characterize the uranium

isotope amount ratios.

This characterization is performed using multi-collector inductively coupled plasma mass

spectrometry (MC-ICP-MS).[2][4][5]

Workflow Diagram:
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Caption: Workflow for the preparation and characterization of a highly enriched ²³³U spike.

Protocol 2: Characterization of ²³³U Molarity and Isotopic
Abundances by IDMS
This protocol details the use of a traceable Isotope Dilution Mass Spectrometry (IDMS) method

to characterize the uranium molarity and isotopic abundances of a candidate ²³³U reference

material.[1][3]
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Objective: To precisely determine the uranium molarity and isotopic composition of a prepared

²³³U spike solution.

Materials:

Candidate ²³³U reference material solution

Homemade, well-characterized ²³⁸U reverse spike (traceable)[1][3]

Uranium isotopic certified reference material for mass discrimination correction

Thermal Ionization Mass Spectrometer (TIMS)

Methodology:

Sample Preparation:

Accurately weigh aliquots of the candidate ²³³U reference material.

Add a known amount of the traceable ²³⁸U reverse spike to each aliquot.

Mass Spectrometric Analysis:

Measure the uranium isotope ratios using a Thermal Ionization Mass Spectrometer (TIMS)

with the total evaporation method.[1][3]

Correct the measured isotope ratios for mass discrimination using a uranium isotopic

certified reference material.

Calculation of Uranium Molarity:

Calculate the uranium molarity in the candidate ²³³U reference material using the principles

of isotope dilution.

Determination of Isotopic Abundances:

Measure the isotopic composition of the purified ²³³U material.
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For SRM 995, the ²³³U with respect to ²³⁸U was measured using a Faraday Cage type

collector, while ²³⁴U and ²³⁵U were measured with respect to ²³⁸U using an ion counting

detection system.[9]

Uncertainty Evaluation:

Perform a complete uncertainty budget analysis according to ISO GUM guidelines.[1][3]

Logical Relationship Diagram:

Inputs

Characterization Process

Outputs

Candidate ²³³U

IDMS Sample Preparation
(Mixing of ²³³U and ²³⁸U spike)

Traceable ²³⁸U Reverse Spike Isotopic CRM

Mass Discrimination Correction

TIMS Analysis
(Total Evaporation Method)

Certified Uranium Molarity Certified Isotopic Abundances

Uncertainty Budget (ISO GUM)
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Click to download full resolution via product page

Caption: Logical flow for the characterization of a ²³³U spike using IDMS.

Analytical Methods for Uranium-233
A variety of analytical techniques are employed in the characterization and use of ²³³U

standards. The choice of method depends on the specific requirements of the analysis, such as

the required precision and the concentration of uranium in the sample.

Table 2: Comparison of Analytical Methods for Uranium-233
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Analytical
Method

Principle Application Advantages Limitations

Isotope Dilution

Mass

Spectrometry

(IDMS)

Addition of a

known amount of

an enriched

isotope (spike) to

a sample to

determine the

concentration of

the element of

interest.

Primary method

for certifying the

concentration of

uranium in

reference

materials.[1][3][9]

High precision

and accuracy;

traceable to the

mole.[6]

Requires a

certified isotopic

spike.

Thermal

Ionization Mass

Spectrometry

(TIMS)

Ionization of the

sample from a

heated filament,

followed by mass

separation and

detection.

High-precision

isotope ratio

measurements

for the

certification of

isotopic

composition.[1]

[3]

Excellent

precision for

isotope ratios.

More complex

sample

preparation than

MC-ICP-MS.

Multi-Collector

Inductively

Coupled Plasma

Mass

Spectrometry

(MC-ICP-MS)

Ionization of the

sample in an

argon plasma,

followed by

simultaneous

detection of

multiple ion

beams.

Characterization

of uranium

isotope amount

ratios in

reference

materials.[2][4][5]

High sample

throughput;

capable of high

precision.

Potential for

plasma-based

interferences.

Alpha

Spectroscopy

Measurement of

the energy of

alpha particles

emitted during

radioactive

decay.

Detection and

quantification of

alpha-emitting

uranium

isotopes.

Can differentiate

between major

alpha-emitting

isotopes.

Difficult to

differentiate

between the

alpha radiation

from ²³³U and

²³⁴U, especially

when ²³³U is in
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low abundance.

[11]

Gamma

Spectrometry

Measurement of

the energy of

gamma rays

emitted during

radioactive

decay.

Indirect

determination of

²³³U through the

measurement of

its decay

product,

Protactinium-233

(²³³Pa).[12]

Non-destructive.

Indirect

measurement

may introduce

additional

uncertainties.

Disclaimer: These application notes and protocols are intended for informational purposes for

an audience of researchers, scientists, and drug development professionals. All laboratory

work involving radioactive materials such as Uranium-233 must be conducted in a licensed

facility with appropriate safety precautions and in accordance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Characterization of a New Highly Enriched 233U Spike Reference Material [at-
spectrosc.com]

2. A new highly enriched 233U reference material for improved simultaneous determination
of uranium amount and isotope amount ratios in trace level samples | ORNL [ornl.gov]

3. researchgate.net [researchgate.net]

4. A new highly enriched 233U reference material for improved simultaneous determination
of uranium amount and isotope amount ratios in trace level samples | NIST [nist.gov]

5. A new highly enriched 233U reference material for improved simultaneous determination
of uranium amount and isotope amount ratios in trace level samples - PubMed
[pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://doh.wa.gov/sites/default/files/legacy/Documents/Pubs//320-086_u233han_fs.pdf
https://www.researchgate.net/publication/332927813_Measurement_and_analysis_of_233_U_from_local_thorium_by_using_gamma_spectrometry_and_DNCS_methods
https://www.benchchem.com/product/b1220462?utm_src=pdf-body
https://www.benchchem.com/product/b1220462?utm_src=pdf-custom-synthesis
https://www.at-spectrosc.com/as/article/abstract/2025009
https://www.at-spectrosc.com/as/article/abstract/2025009
https://www.ornl.gov/publication/new-highly-enriched-233u-reference-material-improved-simultaneous-determination-uranium
https://www.ornl.gov/publication/new-highly-enriched-233u-reference-material-improved-simultaneous-determination-uranium
https://www.researchgate.net/publication/391978614_Characterization_of_a_New_Highly_Enriched_233U_Spike_Reference_Material
https://www.nist.gov/publications/new-highly-enriched-233u-reference-material-improved-simultaneous-determination-uranium
https://www.nist.gov/publications/new-highly-enriched-233u-reference-material-improved-simultaneous-determination-uranium
https://pubmed.ncbi.nlm.nih.gov/33076158/
https://pubmed.ncbi.nlm.nih.gov/33076158/
https://pubmed.ncbi.nlm.nih.gov/33076158/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. A new highly enriched 233U reference material for improved simultaneous determination
of uranium amount and isotope amount ratios in trace level samples - PMC
[pmc.ncbi.nlm.nih.gov]

7. impact.ornl.gov [impact.ornl.gov]

8. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]

9. tsapps.nist.gov [tsapps.nist.gov]

10. energy.gov [energy.gov]

11. doh.wa.gov [doh.wa.gov]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [developing reference materials for Uranium-233
analytical standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220462#developing-reference-materials-for-
uranium-233-analytical-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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